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Compound of Interest

Compound Name: Ethyl sulphate

Cat. No.: B1228733

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of
sodium ethyl sulphate. The information is curated for professionals in research and
development, offering quantitative data, experimental methodologies, and logical process
visualizations to support its application in scientific endeavors.

Core Physicochemical Properties

Sodium ethyl sulphate, an anionic surfactant, possesses a range of properties that are critical
to its function in various applications, from a laboratory reagent to its use in the synthesis of
other organic compounds. A summary of its key physicochemical data is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1228733?utm_src=pdf-interest
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Chemical Formula C2HsNaO4S

Molecular Weight 148.11 g/mol [1][2]

Appearance White to off-white powder or crystals[1]

148-149°C, >160°C (decomposes), 170-172°C

Melting Point o
(conflicting reports)[1]
N ) Data not available for the sodium salt. Ethyl
Boiling Point
sulfate decomposes at 280°C[3].
Solubility Soluble in water. Slightly soluble in methanol.[1]
Data not available. As the salt of a strong acid
pKa (ethyl sulfuric acid), it is expected to be a neutral
salt in solution.
CAS Number 546-74-7[1][2]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and confirmation of sodium
ethyl sulphate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (*H NMR) spectroscopy is a powerful tool for confirming the ethyl group in the
molecule.

Table 2: 1H NMR Spectral Data for Sodium Ethyl Sulphate in D20[4]

Chemical Shift L . .
Multiplicity Integration Assignment

(ppm)

4.104 Quartet 2H -CHz- (methylene)

1.296 Triplet 3H -CHs (methyl)
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound. For sodium ethyl sulphate, electrospray ionization (ESI) is a suitable

technique.

Table 3: Mass Spectrometry Data for Sodium Ethyl Sulphate[5][6]

Technique Precursor lon (m/z) Product lons (m/z)

LC-ESI-MS/MS [M-H]- 125 97 [HSO4]~, 80 [SO3]

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and characterization of
sodium ethyl sulphate.

Synthesis of Sodium Ethyl Sulphate

This protocol describes a common laboratory-scale synthesis of sodium ethyl sulphate from
ethanol and sulfuric acid, followed by neutralization.

Workflow for the Synthesis of Sodium Ethyl Sulphate
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A flowchart illustrating the two-step synthesis of sodium ethyl sulphate.
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Materials:

Absolute Ethanol

Concentrated Sulfuric Acid

Calcium Carbonate (powdered)

Sodium Carbonate

Distilled Water

Procedure:

Esterification: Slowly add concentrated sulfuric acid to chilled absolute ethanol in a round-
bottom flask with constant stirring. The molar ratio should be carefully controlled. Heat the
mixture under reflux for a specified time (e.g., 1-2 hours) to form ethyl hydrogen sulphate[7].

Neutralization of Excess Acid: Cool the reaction mixture and slowly add powdered calcium
carbonate in portions until the effervescence ceases. This neutralizes the excess sulfuric
acid, precipitating it as insoluble calcium sulfate, while the desired ethyl hydrogen sulphate is
converted to the soluble calcium ethyl sulphate.

Filtration: Filter the mixture to remove the precipitated calcium sulfate.

Formation of Sodium Salt: To the filtrate containing calcium ethyl sulphate, add a solution of
sodium carbonate. This will precipitate calcium carbonate, leaving sodium ethyl sulphate in
the solution.

Isolation: Filter off the calcium carbonate precipitate.

Crystallization: Concentrate the resulting solution of sodium ethyl sulphate by gentle
heating and then allow it to cool to induce crystallization. The crystals can be collected by
filtration and dried.

Determination of Melting Point

The melting point is a key indicator of purity.
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Experimental Workflow for Melting Point Determination

Ginely powder the dry sample)

Pack sample into a capillary tube
(2-3 mm height)

Glace the capillary in a melting point apparatus)

Geat rapidly to determine an approximate melting ranga
(Cool the apparatus)

Use a fresh sample and heat slowly
(~2°C/min) near the approximate melting point

'

Record the temperature at which melting begins
and the temperature at which it is complete

(Report the melting range)
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A procedural flowchart for determining the melting point of a solid organic compound.
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Procedure:

A small, finely powdered sample of the dry sodium ethyl sulphate is packed into a capillary
tube to a height of 2-3 mm[8].

e The capillary tube is placed in a melting point apparatus.

o The sample is heated at a steady and slow rate (e.g., 1-2°C per minute) near the expected
melting point.

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting range[9][10]. A narrow melting range is
indicative of high purity[9][11].

Determination of Solubility

This protocol outlines a general method for determining the solubility of sodium ethyl sulphate
in a given solvent.

Procedure:

Add a known excess amount of sodium ethyl sulphate to a known volume of the solvent
(e.g., water, methanol) in a sealed container.

o Agitate the mixture at a constant temperature for a prolonged period (e.g., 24 hours) to
ensure equilibrium is reached[12].

» Allow the undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant liquid.

o Determine the concentration of sodium ethyl sulphate in the supernatant using a suitable
analytical method (e.g., gravimetric analysis after solvent evaporation, or a spectroscopic
method if a chromophore is present or can be derivatized).

o Calculate the solubility in terms of g/100 mL or mol/L.

Determination of Critical Micelle Concentration (CMC)
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As an anionic surfactant, sodium ethyl sulphate can form micelles in agueous solution above
a certain concentration. The CMC is a critical parameter for its surfactant properties.

Workflow for CMC Determination by Conductivity

Prepare a series of aqueous solutions of
a known range of concentrations

'

(Measure the conductivity of each solutior)

at a constant temperature

'

Plot conductivity versus concentration

'

Identify two linear regions in the plot

'

(Determine the intersection point of the two Iines)

'

G’he concentration at the intersection point is the CMC)

Click to download full resolution via product page

A workflow outlining the determination of the Critical Micelle Concentration (CMC) using
conductivity measurements.

Procedure (Conductivity Method):

o Prepare a series of aqueous solutions of sodium ethyl sulphate with varying concentrations.

» Measure the electrical conductivity of each solution at a constant temperature.
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» Plot the conductivity as a function of the surfactant concentration.

e The plot will typically show two linear regions with different slopes. The point of intersection
of these two lines corresponds to the Critical Micelle Concentration (CMC)[13][14][15].

Applications in Research and Development

Sodium ethyl sulphate serves as a versatile compound in various scientific contexts:

o Surfactant Research: As an anionic surfactant, it is used in studies of micelle formation,
surface tension, and emulsification.

o Organic Synthesis: It can be used as a reagent in organic synthesis, for example, in the
preparation of other sulfur-containing compounds.

» Biomarker Analysis: Ethyl sulphate is a metabolite of ethanol and is used as a biomarker for
alcohol consumption in clinical and forensic toxicology. Sodium ethyl sulphate can be used
as a certified reference material in the development of analytical methods for its
detection[16][17].

Safety and Handling

Sodium ethyl sulphate should be handled with appropriate safety precautions in a laboratory
setting. It is harmful if swallowed and causes serious eye irritation[2][18]. Appropriate personal
protective equipment (PPE), including safety goggles and gloves, should be worn. Work should
be conducted in a well-ventilated area or under a fume hood. For detailed safety information,
refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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